Cas no 1185243-70-2 (Eprosartan-d3)

• Product Name: Eprosartan-d3
• CAS No: 1185243-70-2
• MF: C₂₃H₂₄N₂O₄S
• MW: 427.531149864197
• CID: 4554620
• PubChem ID: 46781481
• Update Time: 2024-11-03

Eprosartan-d3 Chemical and Physical Properties

Names and Identifiers

• Eprosartan-d3
• 4-[[5-[(E)-2-carboxy-3-thiophen-2-ylprop-1-enyl]-2-(4,4,4-trideuteriobutyl)imidazol-1-yl]methyl]benzoic acid
• HY-117743S
• CS-0202462
• (alphaE)-alpha-[[2-(Butyl-d3)-1-[(4-carboxyphenyl)methyl]-1H-imidazol-5-yl]methylene]-2-thiophenepropanoic Acid
• (E)-2-(Butyl-d3)-1-(p-carboxybenzyl)-alpha-2-thenylimidazole-5-acrylic Acid
• 1185243-70-2

• Inchi： 1S/C23H24N2O4S/c1-2-3-6-21-24-14-19(12-18(23(28)29)13-20-5-4-11-30-20)25(21)15-16-7-9-17(10-8-16)22(26)27/h4-5,7-12,14H,2-3,6,13,15H2,1H3,(H,26,27)(H,28,29)/b18-12+/i1D3
• InChI Key： OROAFUQRIXKEMV-FDKNJLTISA-N
• SMILES： S1C=CC=C1C/C(/C(=O)O)=C\C1=CN=C(CCCC([2H])([2H])[2H])N1CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 427.16450866 g/mol
• Monoisotopic Mass: 427.16450866 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 427.5
• XLogP3: 4.5
• Topological Polar Surface Area: 121

Experimental Properties

• Melting Point: 255-257°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids